6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-[4-(trifluoromethyl)phenyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H9F3N2O2/c14-13(15,16)8-3-1-7(2-4-8)9-5-6-10(17)18-11(9)12(19)20/h1-6H,(H2,17,18)(H,19,20)
• InChI Key: FBXJFCOEHMCVFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N=C(C=C2)N)C(=O)O)C(F)(F)F
• Molecular Formula: C13H9F3N2O2
• Molecular Weight: 282.22 g/mol

Description

6-Amino-3-(4-trifluoromethylphenyl)picolinic acid (6-ATPA) is a synthetic compound with a range of applications in research and industry. It has a molecular formula of C10H8F3NO2 and a molecular weight of 221.18 g/mol. 6-ATPA is a white powder, with a melting point of 197-200°C and a purity of 95%. 6-ATPA has a variety of applications, including in electrochemical and catalytic reactions, and in the synthesis of pharmaceuticals and other organic compounds.

Scientific Research Applications

6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95% is used in a variety of scientific research applications, including electrochemical and catalytic reactions. It is used as an electrocatalyst in the oxidation of alcohols, such as methanol and ethanol, and in the reduction of nitro compounds. It is also used as a catalyst in the synthesis of pharmaceuticals and other organic compounds. In addition, 6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95% is used in the synthesis of polymers and in the development of new materials.

Mechanism of Action

6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95% is an electron-rich molecule that acts as a Lewis acid. It is capable of forming hydrogen bonds with other molecules, which allows it to act as a catalyst in various reactions. In addition, 6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95% can act as a ligand in coordination complexes, which allows it to bind to metal ions and facilitate the transfer of electrons.
Biochemical and Physiological Effects
6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95% is not known to have any significant biochemical or physiological effects in humans. It is not toxic and is not known to have any mutagenic or carcinogenic effects.

Advantages and Limitations for Lab Experiments

6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95% has several advantages for use in laboratory experiments. It is relatively stable and has a high melting point, which makes it suitable for use in a variety of reactions. In addition, it is relatively inexpensive and easy to obtain. However, it is important to note that 6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95% is an electron-rich molecule, which can lead to unwanted side reactions in some cases.

Future Directions

There are a number of potential future directions for 6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95% research. These include the development of new electrocatalysts and catalysts based on 6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95%, the development of new materials based on 6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95%, and the use of 6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95% in the synthesis of new pharmaceuticals and organic compounds. In addition, further research could be done to explore the potential biocatalytic applications of 6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95%, such as its use in the synthesis of natural products.

Synthesis Methods

6-Amino-3-(4-trifluoromethylphenyl)picolinic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of 4-trifluoromethylphenol with anhydrous ammonia in the presence of a base such as sodium hydroxide. The second step involves the reaction of the resulting product with picolinic acid. Both steps are carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation and hydrolysis of the reactants. The resulting product is then purified by recrystallization.